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Compound of Interest

Compound Name: SKF 97541

Cat. No.: B109663 Get Quote

Welcome to the technical support center for SKF 97541. This guide is designed for

researchers, scientists, and drug development professionals to address common challenges,

particularly concerning solubility, encountered during experiments with this potent GABA-B

receptor agonist.

Frequently Asked Questions (FAQs)
Q1: What is SKF 97541 and what is its primary mechanism of action?

A: SKF 97541 is a potent and selective agonist for the GABA-B receptor, with an EC50 value of

approximately 50 nM.[1][2] It is significantly more potent than the more commonly known

agonist, baclofen. Its primary mechanism involves activating the GABA-B receptor, which is a

G-protein coupled receptor (GPCR). This activation leads to a cascade of downstream effects,

including the inhibition of adenylyl cyclase and the modulation of ion channels, ultimately

resulting in neuronal hyperpolarization.[1][2][3] SKF 97541 has also been noted to act as a

GABA-A-ρ antagonist.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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